molecular formula C9H13NS B8609999 6,7-Dimethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine

6,7-Dimethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine

Cat. No.: B8609999
M. Wt: 167.27 g/mol
InChI Key: MWVDOIYOOUPDCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6,7-Dimethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine is a useful research compound. Its molecular formula is C9H13NS and its molecular weight is 167.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H13NS

Molecular Weight

167.27 g/mol

IUPAC Name

6,7-dimethyl-5,7-dihydro-4H-thieno[2,3-c]pyridine

InChI

InChI=1S/C9H13NS/c1-7-9-8(4-6-11-9)3-5-10(7)2/h4,6-7H,3,5H2,1-2H3

InChI Key

MWVDOIYOOUPDCD-UHFFFAOYSA-N

Canonical SMILES

CC1C2=C(CCN1C)C=CS2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 7.2 g (24 mmol) 6,7-dimethyl-4,5-dihydro-thieno[2,3-c]pyridinium iodide and 80 ml of methanol is mixed batchwise 1.87 g (49 mmol) NaBH4 while cooling with an ice bath (vigorous release of gas). The mixture is stirred for another 1.5 h, concentrated, mixed with sat. NaHCO3 solution and extracted 3× with methylene chloride. The organic phases are dried on NaSO4, filtered and concentrated.
Name
6,7-dimethyl-4,5-dihydro-thieno[2,3-c]pyridinium iodide
Quantity
7.2 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Name
Quantity
1.87 g
Type
reactant
Reaction Step Two

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